1,3-Dichloro-2-(chloromethyl)-4-methylbenzene
Overview
Description
Scientific Research Applications
Polymer Synthesis
1,3-Dichloro-2-(chloromethyl)-4-methylbenzene has been studied for its role in polymerization mechanisms. Hontis et al. (1999) explored the polymerization of chloromethyl-4-(n-butylsulfinyl)methylbenzene, concluding that both radical and anionic mechanisms occur, leading to the formation of polymers with different molecular weights (Hontis et al., 1999).
Synthesis of Chemical Intermediates
Yang et al. (2006) described the synthesis of 1,2,3,4-tetramethoxy-5-methylbenzene, a key intermediate for preparing coenzyme Q homologs and analogs, from pyrogallol. This process includes chloromethylation followed by reductive dehalogenation (Yang et al., 2006).
Physical Properties Research
Verevkin et al. (2014) conducted studies on the vapor pressures and molar standard enthalpies of vaporization for a series of fluoro- and chloro-substituted methylbenzenes, providing valuable physical property data for these compounds (Verevkin et al., 2014).
Metal Organic Chemistry
Lumme et al. (1983) explored the metal vapor syntheses of bis(η6-arene)chromium(O) compounds, including derivatives of this compound. This study provided insights into the compositions, structures, and IR absorption spectra of these complexes (Lumme et al., 1983).
Chemical Synthesis Techniques
Guo Xiang-li (2013) synthesized (Chloromethyl)bis(4-fluorophenyl)methylsilane, an intermediate of the fungicide flusilazole, highlighting the process's simplicity and efficiency. This represents a practical application in chemical synthesis (Guo Xiang-li, 2013).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1,3-dichloro-2-(chloromethyl)-4-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl3/c1-5-2-3-7(10)6(4-9)8(5)11/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFYOOPHGLJWGNL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)Cl)CCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50855688 |
Source
|
| Record name | 1,3-Dichloro-2-(chloromethyl)-4-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50855688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1379325-36-6 |
Source
|
| Record name | 1,3-Dichloro-2-(chloromethyl)-4-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50855688 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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